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Compound of Interest
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Cat. No.: B10768044 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

optimizing the out-of-band (OOB) rejection of the AM3102 digitally tunable bandpass filter

during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the typical out-of-band rejection of the AM3102?

The AM3102 typically provides 40 dB of out-of-band rejection.[1] This specification is suitable

for many applications, but some experimental setups may require enhanced rejection to

mitigate strong nearby interfering signals.

Q2: What are common sources of interference in the AM3102's operating frequency range

(330 MHz - 1.2 GHz)?

The AM3102 operates within the Ultra High Frequency (UHF) and L-band portions of the radio

spectrum. Common interference sources in this range include:

Wireless Communication Systems: Cellular networks (especially in the 700-900 MHz bands),

Land Mobile Radio systems, and wireless data acquisition systems can be significant

sources of interference.

Digital Television Broadcasts: In some regions, DTV channels operate in the UHF band.
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Switched-Mode Power Supplies: These are common in laboratory equipment and can

generate broadband noise that can extend into the operating range of the AM3102.[2]

Harmonics from other equipment: High-power digital or RF equipment can generate

harmonics that fall within or near the passband of the AM3102.

Q3: How can I improve the out-of-band rejection of my AM3102 setup?

Improving out-of-band rejection can be achieved through several methods:

Optimizing the PCB Layout: Proper layout is crucial for achieving the best performance from

the AM3102. This includes minimizing the length of traces to external inductors and using

proper grounding and shielding techniques.

Cascading with an External Filter: Placing a fixed-frequency bandpass, low-pass, or high-

pass filter in series with the AM3102 can significantly increase out-of-band rejection.[1][3]

Shielding: Enclosing the AM3102 and its surrounding circuitry in a shielded enclosure can

help to reduce the impact of external noise sources.

Troubleshooting Guides
Issue: I am observing unexpected signals or noise in my
measurements.
This could be due to insufficient out-of-band rejection of interfering signals. Follow these steps

to diagnose and resolve the issue:

Step 1: Identify the Source of Interference. Use a spectrum analyzer to observe the frequency

content of the signals at the input of your system. This will help you determine if there are

strong signals outside of your desired passband that could be leaking through the filter.

Step 2: Verify Proper Layout and Component Selection. Ensure that your PCB layout follows

the recommendations in the AM3102 application note.[3] Key considerations include:

Short Inductor Traces: The routes to the off-chip inductors (L1 through L8) should be as short

as possible.[3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b10768044?utm_src=pdf-body
https://interferencetechnology.com/identifying-and-locating-radio-frequency-interference-rfi/
https://www.benchchem.com/product/b10768044?utm_src=pdf-body
https://www.benchchem.com/product/b10768044?utm_src=pdf-body
https://www.benchchem.com/product/b10768044?utm_src=pdf-body
https://www.benchchem.com/product/b10768044?utm_src=pdf-body
https://www.minicircuits.com/app/AN75-008.pdf
https://ieeexplore.ieee.org/document/10306661/
https://www.benchchem.com/product/b10768044?utm_src=pdf-body
https://www.benchchem.com/product/b10768044?utm_src=pdf-body
https://ieeexplore.ieee.org/document/10306661/
https://ieeexplore.ieee.org/document/10306661/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Low-Loss Capacitors: Use high-performance, low-loss, broadband capacitors for DC

blocking.[3]

Grounding and Vias: Place vias under the IC and ground pads. The recommended input

trace is a 50-ohm grounded coplanar waveguide.[3]

Via Fencing: The IC and RF inputs/outputs should be via fenced to improve isolation.[3]

Step 3: Consider an External Filter. If layout and component selection are optimal and

interference is still an issue, cascading an external filter is the most effective solution. The

choice of external filter will depend on the nature of the interference.

For broadband noise: A simple low-pass or high-pass filter can be effective.

For specific, strong interferers: A band-stop (notch) filter tuned to the interfering frequency

may be necessary.

For improved general rejection: A fixed-frequency bandpass filter with a wider passband than

your signal of interest can be used.

The following diagram illustrates a troubleshooting workflow for out-of-band rejection issues:
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Troubleshooting workflow for out-of-band rejection.

Data Presentation
Table 1: AM3102 Key Specifications
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Parameter Value

Frequency Range 330 MHz to 1.2 GHz

Typical Out-of-Band Rejection 40 dB[1]

Insertion Loss 2.5 dB[1]

Package 4x6mm QFN[1]

Table 2: Recommended External Components for
AM3102 (330 MHz - 1200 MHz operation)

Part Value Part Number Manufacturer

C1, C2 0.1 uF 0402BB104KW160 Passives Plus

L1, L8 13 nH 0402HP-13NXGLW Coilcraft

L2, L5 6.2 nH 0402HP-6N2XGLW Coilcraft

L3, L4 6.8 nH 0402HP-6N8XGLW Coilcraft

L6, L7 9.0 nH 0402HP-9N0XGLW Coilcraft

This data is from the

AM3102 Application

Note.[3]

Table 3: Estimated Performance Trade-offs of Cascading
an External Filter
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External Filter Type
Estimated Rejection
Improvement (dB)

Estimated Additional
Insertion Loss (dB)

Simple LC Low-Pass/High-

Pass
15 - 25 0.5 - 1.5

3-pole Bandpass Filter 20 - 40 1.0 - 2.5

SAW Filter 30 - 50 2.0 - 4.0

Note: These are estimates and

actual performance will

depend on the specific filter

chosen and the

implementation.

Experimental Protocols
Protocol 1: Measuring Baseline Out-of-Band Rejection
Objective: To measure the out-of-band rejection of the AM3102 in its current configuration.

Equipment:

Vector Network Analyzer (VNA)

AM3102 evaluation board or your experimental setup

50-ohm coaxial cables and adapters

Procedure:

Calibrate the VNA over a frequency range that extends well beyond the expected passband

of the AM3102 (e.g., 100 MHz to 3 GHz).

Connect port 1 of the VNA to the RF input of the AM3102 board and port 2 to the RF output.

Power on the AM3102 and set the digital control lines to select the desired passband.

Measure the S21 (insertion loss) across the calibrated frequency range.
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The out-of-band rejection is the difference in dB between the insertion loss in the passband

and the attenuation in the stopband.

Protocol 2: Characterizing the Performance of a
Cascaded Filter
Objective: To quantify the improvement in out-of-band rejection after adding an external filter.

Equipment:

Same as Protocol 1

The external filter to be tested

Procedure:

Follow steps 1-5 of Protocol 1 to establish the baseline performance.

Disconnect the setup and insert the external filter in series with the AM3102. The order

(before or after the AM3102) may impact performance, so it is advisable to test both

configurations.

Reconnect the VNA to the input of the filter chain and the output of the AM3102.

Measure the S21 of the combined filter chain.

Compare the new out-of-band rejection measurement with the baseline to determine the

improvement. Also, note the increase in insertion loss within the passband.

The following diagram illustrates the concept of cascading an external filter with the AM3102:
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Cascading an external filter with the AM3102.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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